Cas no 1609409-52-0 (1-(Bicyclo2.2.1hept-5-en-2-ylmethyl)piperazine Dihydrochloride)

• Product Name: 1-(Bicyclo2.2.1hept-5-en-2-ylmethyl)piperazine Dihydrochloride
• CAS No: 1609409-52-0
• MF: C₁₂H₂₂Cl₂N₂
• MW: 265.222481250763
• MDL: MFCD26959680
• CID: 4608901
• Update Time: 2025-06-11

1-(Bicyclo2.2.1hept-5-en-2-ylmethyl)piperazine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(Bicyclo[2.2.1]hept-5-en-2-ylmethyl)piperazine dihydrochloride
• 1-(2-bicyclo[2.2.1]hept-5-enylmethyl)piperazine;dihydrochloride
• 1-(Bicyclo[2.2.1]hept-5-en-2-ylmethyl)piperazinedihydrochloride
• 1-(Bicyclo2.2.1hept-5-en-2-ylmethyl)piperazine Dihydrochloride

• MDL： MFCD26959680
• Inchi： 1S/C12H20N2.2ClH/c1-2-11-7-10(1)8-12(11)9-14-5-3-13-4-6-14;;/h1-2,10-13H,3-9H2;2*1H
• InChI Key： QDFOPPHXESKAJK-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(CCNCC1)CC1CC2C=CC1C2

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 231
• Topological Polar Surface Area: 15.3

Additional information on 1-(Bicyclo2.2.1hept-5-en-2-ylmethyl)piperazine Dihydrochloride

Introduction to 1-(Bicyclo2.2.1hept-5-en-2-ylmethyl)piperazine Dihydrochloride (CAS No: 1609409-52-0)

1-(Bicyclo2.2.1hept-5-en-2-ylmethyl)piperazine Dihydrochloride, identified by its CAS number 1609409-52-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a piperazine core linked to a bicyclo[2.2.1]heptane moiety, has garnered attention due to its structural complexity and potential biological activity. The dihydrochloride salt form enhances its solubility and stability, making it a valuable candidate for further investigation in drug discovery and development.

The structural framework of 1-(Bicyclo2.2.1hept-5-en-2-ylmethyl)piperazine Dihydrochloride incorporates a bicyclo[2.2.1]heptane ring system, which is known for its rigid conformation and ability to interact with biological targets in specific ways. This bicyclic structure is often found in bioactive molecules, contributing to their pharmacological properties. The presence of a piperazine ring further enhances the compound's potential as a pharmacophore, given its ability to form hydrogen bonds and interact with various biological receptors.

In recent years, there has been growing interest in the development of novel compounds that incorporate piperazine derivatives due to their versatility in modulating biological pathways. 1-(Bicyclo2.2.1hept-5-en-2-ylmethyl)piperazine Dihydrochloride represents an intriguing example of such a compound, with its unique structural features offering potential advantages in terms of binding affinity and selectivity.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological and psychiatric disorders. Piperazine derivatives are well-known for their ability to interact with neurotransmitter systems, particularly serotonin and dopamine receptors. The bicyclo[2.2.1]heptane moiety may further enhance these interactions by providing a rigid scaffold that optimizes binding to target proteins. This combination of structural features makes 1-(Bicyclo2.2.1hept-5-en-2-ylmethyl)piperazine Dihydrochloride a promising candidate for further exploration in this therapeutic area.

Recent studies have begun to elucidate the pharmacological profile of 1-(Bicyclo2.2.1hept-5-en-2-ylmethyl)piperazine Dihydrochloride, revealing its potential as an antagonist or partial agonist at various receptors. For instance, preliminary research suggests that this compound may exhibit activity at serotonin 5-HT1A receptors, which are implicated in anxiety and depression disorders. Additionally, its interaction with dopamine receptors could make it relevant for conditions such as Parkinson's disease or schizophrenia.

The synthesis of 1-(Bicyclo2.2.1hept-5-en-2-ylmethyl)piperazine Dihydrochloride presents both challenges and opportunities for chemists working in medicinal chemistry. The construction of the bicyclo[2.2.1]heptane ring system requires careful planning and execution to ensure high yield and purity. However, advances in synthetic methodologies have made it increasingly feasible to produce complex molecules like this one on a scalable basis.

One particularly noteworthy aspect of the synthesis is the introduction of the piperazine moiety onto the bicyclic backbone. This step often involves nucleophilic substitution or condensation reactions, which must be optimized to minimize side products and maximize efficiency. The subsequent formation of the dihydrochloride salt is also critical, as it not only improves the compound's handling properties but also enhances its pharmacological activity by increasing solubility and stability.

The pharmacokinetic properties of 1-(Bicyclo2.2.1hept-5-en-2-ylmethyl)piperazine Dihydrochloride are another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its potential as a drug candidate. Preliminary studies suggest that the dihydrochloride salt may exhibit favorable pharmacokinetic profiles, including reasonable oral bioavailability and moderate metabolic clearance.

In conclusion, 1-(Bicyclo2.2.1hept-5-en-2-ylmethyl)piperazine Dihydrochloride (CAS No: 1609409-52-0) represents a fascinating molecule with significant potential in the field of pharmaceutical research。 Its unique structural features, combined with preliminary evidence of biological activity，make it a compelling candidate for further development。 As research continues to uncover more about its pharmacological properties，this compound is likely to play an important role in the discovery and development of novel therapeutics for neurological and psychiatric disorders。